Cas no 2138016-22-3 (1-[(benzyloxy)methyl]-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-[(benzyloxy)methyl]-3-methyl-1H-pyrazol-4-amine
• CAS No: 2138016-22-3
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6395793
• PubChem ID: 165465698
• Update Time: 2025-06-08

1-[(benzyloxy)methyl]-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2138016-22-3
• EN300-783746
• 1-[(benzyloxy)methyl]-3-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C12H15N3O/c1-10-12(13)7-15(14-10)9-16-8-11-5-3-2-4-6-11/h2-7H,8-9,13H2,1H3
• InChI Key： XJTIHDDMRNFHFP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-[(benzyloxy)methyl]-3-methyl-1H-pyrazol-4-amine

1-[(Benzyloxy)methyl]-3-methyl-1H-pyrazol-4-amine: A Comprehensive Overview

1-[(Benzyloxy)methyl]-3-methyl-1H-pyrazol-4-amine (CAS No. 2138016-22-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-[(benzyloxy)methyl]-3-methyl-1H-pyrazol-4-amine is notable for its pyrazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms. The presence of the benzyloxy group and the methyl substituent on the pyrazole ring imparts specific chemical and biological properties to the molecule. The amine group at the 4-position of the pyrazole ring further enhances its reactivity and potential for forming various derivatives.

In terms of synthesis, 1-[(benzyloxy)methyl]-3-methyl-1H-pyrazol-4-amine can be prepared through a series of well-defined chemical reactions. One common approach involves the condensation of a suitable benzyloxyacetaldehyde derivative with a hydrazine compound, followed by subsequent functional group manipulations to introduce the methyl and amine groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, making it increasingly accessible for research purposes.

The biological activity of 1-[(benzyloxy)methyl]-3-methyl-1H-pyrazol-4-amine has been a subject of extensive investigation. Studies have shown that this compound exhibits potent antimicrobial properties, making it a promising candidate for developing new antibiotics. Additionally, it has demonstrated significant anti-inflammatory effects, which could be beneficial in treating various inflammatory disorders. The mechanism of action is believed to involve the modulation of key signaling pathways involved in inflammation and microbial infection.

Recent research has also explored the potential of 1-[(benzyloxy)methyl]-3-methyl-1H-pyrazol-4-amine as a lead compound in drug discovery. Its ability to interact with specific protein targets has been studied using advanced techniques such as molecular docking and structure-based drug design. These studies have identified several promising derivatives with enhanced potency and selectivity, paving the way for further optimization and clinical development.

In the context of pharmaceutical applications, 1-[(benzyloxy)methyl]-3-methyl-1H-pyrazol-4-amine has shown promise in preclinical studies. Its favorable pharmacokinetic properties, including good solubility and stability, make it an attractive candidate for formulation into various dosage forms. Ongoing clinical trials are evaluating its safety and efficacy in treating specific diseases, with preliminary results indicating a favorable therapeutic profile.

The environmental impact of 1-[(benzyloxy)methyl]-3-methyl-1H-pyrazol-4-amine is another important consideration. Research efforts are focused on developing sustainable synthesis methods that minimize waste generation and reduce environmental footprint. Additionally, studies are being conducted to assess the biodegradability and ecotoxicity of this compound to ensure its safe use in pharmaceutical applications.

In conclusion, 1-[(benzyloxy)methyl]-3-methyl-1H-pyrazol-4-amine (CAS No. 2138016-22-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, versatile synthetic routes, promising biological activities, and favorable pharmacokinetic properties make it an exciting candidate for further exploration and development. As research in this area continues to advance, we can expect to see new applications and derivatives emerging from this promising compound.